Cas no 660867-80-1 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core with a methyl substituent at the 2-position and a pinacol boronate group at the 4-position. This compound is widely utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. The pinacol boronate moiety enhances stability and handling under ambient conditions, while the pyridine scaffold offers coordination potential for further functionalization. Its high purity and consistent reactivity make it valuable for pharmaceutical and materials science applications, particularly in constructing complex molecular architectures. The product is typically handled under inert conditions to preserve its boronic ester functionality.
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
660867-80-1 structure
Product name:2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:660867-80-1
MF:C12H18BNO2
MW:219.087823390961
MDL:MFCD08061590
CID:92975
PubChem ID:16414274

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Methylpyridine-4-boronic acid pinacol ester
    • 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-Methyl-4-pyridineboronicacidpinacolester
    • 2-(2-Methyl-4-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • PYRIDINE, 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 2-Methylpyridine-4-boronic acid pinacol
    • AMBA00034
    • MBTULFIFECUURA-UHFFFAOYSA-N
    • BE402
    • AM20061423
    • CS-W000958
    • (2-METHYLPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • J-509968
    • EN300-109705
    • AB43339
    • SCHEMBL253320
    • MFCD08061590
    • BCP32086
    • M2867
    • AKOS005259389
    • 660867-80-1
    • SY005794
    • Z1425855882
    • 2-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • DTXSID50585998
    • 2-methylpyridine-4-boronic acid pinacol ester, AldrichCPR
    • A25370
    • DS-16700
    • STL555319
    • BBL101523
    • MDL: MFCD08061590
    • Inchi: 1S/C12H18BNO2/c1-9-8-10(6-7-14-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
    • InChI Key: MBTULFIFECUURA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 219.14300
  • Monoisotopic Mass: 219.1430590 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0
  • Molecular Weight: 219.09

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.02
  • Melting Point: 73.0 to 77.0 deg-C
  • Boiling Point: 315.9℃ at 760 mmHg
  • Flash Point: 144.8℃
  • Refractive Index: 1.489
  • PSA: 31.35000
  • LogP: 1.68920
  • Solubility: Not determined

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-W000958-25g
2-Methylpyridine-4-boronic acid pinacol ester
660867-80-1 99.88%
25g
$430.0 2022-04-26
eNovation Chemicals LLC
Y0976778-25g
2-Methylpyridine-4-boronic acid pinacol
660867-80-1 95%
25g
$370 2024-08-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M120121-25g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1 95%
25g
¥1629.90 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1039321-5g
2-Methylpyridine-4-boronic acid pinacol ester
660867-80-1 98%
5g
¥ĸŰĸ 2023-07-25
abcr
AB206491-5g
2-Methylpyridine-4-boronic acid pinacol ester, 95%; .
660867-80-1 95%
5g
€119.20 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-260046-1g
2-Methylpyridine-4-boronic acid pinacol ester,
660867-80-1
1g
¥1053.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M89220-250mg
2-Methylpyridine-4-boronic acid pinacol ester
660867-80-1 95%
250mg
¥49.0 2022-04-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD77352-10g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1 95%
10g
¥626.0 2024-04-18
TRC
M339963-50mg
2-Methylpyridine-4-boronic Acid Pinacol Ester
660867-80-1
50mg
$ 65.00 2022-06-03
abcr
AB206491-10 g
2-Methylpyridine-4-boronic acid pinacol ester, 95%; .
660867-80-1 95%
10g
€286.00 2023-05-06

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Additional information on 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: A Versatile Building Block in Modern Chemical Synthesis

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 660867-80-1) is a highly versatile and valuable compound in the field of chemical synthesis and medicinal chemistry. This compound is widely recognized for its utility in the formation of carbon-carbon bonds through Suzuki-Miyaura coupling reactions, a cornerstone technique in modern organic synthesis. The unique structure of this compound, featuring a pyridine ring and a boronic ester group, makes it an excellent reagent for the synthesis of complex molecules with high regioselectivity and functional group tolerance.

The pyridine ring in 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine provides a robust platform for various chemical transformations. Pyridines are heterocyclic aromatic compounds that are widely used in the pharmaceutical industry due to their ability to form stable complexes with metal ions and their potential as bioactive molecules. The presence of the boronic ester group (Bpin) allows for efficient and selective coupling reactions with aryl halides and vinyl halides under mild conditions. This makes the compound an indispensable tool in the synthesis of biologically active molecules and materials science applications.

Recent advancements in the field of medicinal chemistry have further highlighted the importance of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers utilized the Suzuki-Miyaura coupling reaction to introduce various functional groups onto the pyridine ring, resulting in compounds with enhanced antiviral activity against a range of viral pathogens. This research underscores the potential of this compound as a key intermediate in the development of new therapeutic agents.

In addition to its applications in medicinal chemistry, 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also found use in materials science. A recent study published in Advanced Materials reported the synthesis of conjugated polymers using this compound as a building block. The researchers demonstrated that the incorporation of this pyridine-boronic ester derivative into polymer chains led to materials with improved electronic properties and enhanced stability. These polymers have potential applications in organic electronics and photovoltaic devices.

The synthetic versatility of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is further exemplified by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds by systematically varying functional groups on a common scaffold. In a study published in Organic Letters, scientists used this compound as a starting material to synthesize a diverse library of pyridine derivatives with varying substituents on both the pyridine ring and the boronic ester group. This library was then screened for biological activity against several targets, leading to the identification of several promising lead compounds.

The stability and ease of handling of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine make it an attractive choice for industrial-scale synthesis. The compound is readily available from commercial suppliers and can be stored under standard laboratory conditions without significant degradation. Its compatibility with a wide range of solvents and reagents further enhances its utility in large-scale chemical processes.

In conclusion, 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 660867-80-1) is a highly valuable compound with broad applications in chemical synthesis and medicinal chemistry. Its unique structure and reactivity profile make it an essential tool for researchers working on the development of new drugs and advanced materials. As research continues to advance in these fields, this compound is likely to play an increasingly important role in driving innovation and discovery.

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